Cas no 2411283-29-7 (N-Methyl-N-[2-(3-nitrophenyl)ethyl]sulfamoyl fluoride)

• Product Name: N-Methyl-N-[2-(3-nitrophenyl)ethyl]sulfamoyl fluoride
• CAS No: 2411283-29-7
• MF: C₉H₁₁FN₂O₄S
• MW: 262.258044481277
• CID: 6267357
• PubChem ID: 154879596
• Update Time: 2025-06-27

N-Methyl-N-[2-(3-nitrophenyl)ethyl]sulfamoyl fluoride Chemical and Physical Properties

Names and Identifiers

• Z3766056064
• N-Methyl-N-[2-(3-nitrophenyl)ethyl]sulfamoyl fluoride
• 2411283-29-7
• EN300-26576881

• Inchi： 1S/C9H11FN2O4S/c1-11(17(10,15)16)6-5-8-3-2-4-9(7-8)12(13)14/h2-4,7H,5-6H2,1H3
• InChI Key： CKCJEOUKXVETGC-UHFFFAOYSA-N
• SMILES： S(N(C)CCC1C=CC=C(C=1)[N+](=O)[O-])(=O)(=O)F

Computed Properties

• Exact Mass: 262.04235617g/mol
• Monoisotopic Mass: 262.04235617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 91.6Ų

Additional information on N-Methyl-N-[2-(3-nitrophenyl)ethyl]sulfamoyl fluoride

Comprehensive Overview of N-Methyl-N-[2-(3-nitrophenyl)ethyl]sulfamoyl fluoride (CAS No. 2411283-29-7)

N-Methyl-N-[2-(3-nitrophenyl)ethyl]sulfamoyl fluoride (CAS No. 2411283-29-7) is a specialized sulfamoyl fluoride derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound, often referred to in abbreviated forms such as MNPESF, belongs to a class of sulfur-containing compounds that are widely studied for their reactivity and utility in organic synthesis. Researchers and industry professionals are increasingly interested in this molecule for its potential role in drug discovery, biochemical probes, and material science.

The molecular structure of N-Methyl-N-[2-(3-nitrophenyl)ethyl]sulfamoyl fluoride features a sulfamoyl fluoride group attached to a 3-nitrophenyl moiety via an ethyl linker. This configuration imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the nitro group enhances its reactivity, particularly in nucleophilic substitution reactions, which are pivotal in modern medicinal chemistry. Recent studies have highlighted its potential as a covalent inhibitor in enzyme targeting, a topic that aligns with the growing interest in precision medicine and targeted therapies.

One of the most frequently searched questions related to N-Methyl-N-[2-(3-nitrophenyl)ethyl]sulfamoyl fluoride is its synthetic route and scalability. Researchers often inquire about optimized protocols for its preparation, given its relevance in high-throughput screening and chemical biology. The compound's stability under various conditions is another hot topic, as it determines its suitability for long-term storage and application in diverse experimental setups. Discussions on platforms like ResearchGate and PubMed frequently revolve around its mechanistic insights and structure-activity relationships.

In the context of green chemistry, N-Methyl-N-[2-(3-nitrophenyl)ethyl]sulfamoyl fluoride has been explored for its potential to reduce waste and improve atom economy in synthetic pathways. This aligns with the broader scientific community's focus on sustainable practices and eco-friendly reagents. Additionally, its role in click chemistry applications has been a subject of investigation, particularly in the development of bioconjugation techniques and proteomics tools. These areas are highly relevant to current trends in biotechnology and pharmaceutical research.

The physicochemical properties of N-Methyl-N-[2-(3-nitrophenyl)ethyl]sulfamoyl fluoride, such as its solubility, melting point, and spectroscopic characteristics, are critical for its practical use. Analytical techniques like NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound, ensuring its purity and consistency. These details are often sought after by quality control professionals and laboratory technicians who work with fine chemicals.

Another trending discussion involves the safety profile and handling precautions for N-Methyl-N-[2-(3-nitrophenyl)ethyl]sulfamoyl fluoride. While it is not classified as a hazardous material, proper laboratory practices are essential to mitigate risks associated with its use. This includes recommendations for personal protective equipment (PPE) and ventilation, topics that resonate with the increasing emphasis on workplace safety in scientific environments.

Looking ahead, the future of N-Methyl-N-[2-(3-nitrophenyl)ethyl]sulfamoyl fluoride appears promising, particularly in the realm of chemical biology and drug development. Its versatility as a building block for more complex structures makes it a valuable asset in combinatorial chemistry and library synthesis. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative reagents and next-generation therapeutics.